Cas no 352455-50-6 (3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde)

3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde Properties

Names and Identifiers

• 3-Ethoxy-4-((4-fluorobenzyl)oxy)benzaldehyde
• 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde
• 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde
• 004706
• AC1LGLIU
• CTK4H4028
• MolPort-000-889-795
• Oprea1_684377
• Oprea1_743087
• SBB009342
• ZERO
• 3-Ethoxy-4-(4-fluoro-benzyloxy)-benzaldehyde
• DTXSID90354428
• CS-0117265
• ALBB-001354
• MFCD01590573
• AKOS000201739
• SR-01000360129-1
• 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde, AldrichCPR
• SR-01000360129
• VS-01961
• STK200416
• 3-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde
• BBL008625
• 352455-50-6
• +Expand

• MDL： MFCD01590573
• InChIKey： DEOVXAQBSWGQPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H15FO3/c1-2-19-16-9-13(10-18)5-8-15(16)20-11-12-3-6-14(17)7-4-12/h3-10H,2,11H2,1H3
• SMILES： CCOC1=C(C=CC(=C1)C=O)OCC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 274.10100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 274.10052250g/mol
• Heavy Atom Count: 20
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 3.61590
• PSA: 35.53000

3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Risk Phrases： 36
• HazardClass：IRRITANT

3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%